Cas no 205652-98-8 (3-Amino-5-nitrobenzohydrazide)

• Product Name: 3-Amino-5-nitrobenzohydrazide
• CAS No: 205652-98-8
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 843144
• PubChem ID: 3740825
• Update Time: 2025-10-28

3-Amino-5-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-NITROBENZHYDRAZIDE
• 3-amino-5-nitrobenzohydrazide
• 3-Amino-5-nitrobenzohydrazide #
• Benzhydrazide, 3-amino-5-nitro-
• AKOS001116658
• EN300-07653
• J-511657
• Z90124773
• 205652-98-8
• UPGOATGNVSQRAI-UHFFFAOYSA-N
• DTXSID50395791
• NCGC00328235-01
• G33983
• AB01323643-02
• Benzoic acid, 3-amino-5-nitro-, hydrazide
• 3-Amino-5-nitrobenzohydrazide

• MDL： MFCD00017070
• Inchi： 1S/C7H8N4O3/c8-5-1-4(7(12)10-9)2-6(3-5)11(13)14/h1-3H,8-9H2,(H,10,12)
• InChI Key： UPGOATGNVSQRAI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])N)NN

Computed Properties

• Exact Mass: 196.05964013g/mol
• Monoisotopic Mass: 196.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 221 ºC
• Solubility: Slightly soluble (4.7 g/l) (25 º C),

Additional information on 3-Amino-5-nitrobenzohydrazide

3-Amino-5-nitrobenzohydrazide (CAS No. 205652-98-8): Properties, Applications, and Research Insights

3-Amino-5-nitrobenzohydrazide (CAS No. 205652-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrobenzohydrazide derivative features both amino and nitro functional groups, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and advanced material development.

The compound's molecular structure consists of a benzene ring substituted with an amino group at the 3-position and a nitro group at the 5-position, along with a hydrazide moiety. This unique arrangement contributes to its chemical reactivity and makes it valuable for creating various heterocyclic compounds. Recent studies have explored its use as a building block for pharmaceutical intermediates, with particular focus on its potential in developing novel therapeutic agents.

In the pharmaceutical sector, 3-Amino-5-nitrobenzohydrazide serves as a key precursor for synthesizing compounds with potential biological activity. Its structural features make it particularly interesting for developing molecules that may interact with specific enzyme systems. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups creates interesting electronic properties that researchers can exploit in drug design.

Material scientists have investigated 3-Amino-5-nitrobenzohydrazide derivatives for their potential in creating advanced polymers and coordination complexes. The compound's ability to form stable complexes with various metal ions has opened new possibilities in catalysis and materials science. Recent publications have highlighted its use in developing novel coordination polymers with interesting magnetic and optical properties.

The synthesis of 3-Amino-5-nitrobenzohydrazide typically involves multi-step organic reactions starting from commercially available precursors. Researchers have developed various synthetic routes to optimize yield and purity, with recent methods focusing on greener chemistry approaches. The compound's physicochemical properties, including its solubility characteristics and stability profile, make it suitable for various experimental conditions.

Analytical characterization of 3-Amino-5-nitrobenzohydrazide employs standard techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis. These methods confirm the compound's identity and purity, which are crucial for research applications. The compound typically appears as a crystalline solid with characteristic spectral features that aid in its identification.

Recent trends in chemical research have increased demand for specialized intermediates like 3-Amino-5-nitrobenzohydrazide. The growing interest in targeted drug discovery and functional materials has driven innovation in this area. Researchers are particularly focused on developing more efficient synthetic methods and exploring new applications for this versatile compound.

Safety considerations for handling 3-Amino-5-nitrobenzohydrazide follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the material safety data sheet for specific handling instructions and storage requirements.

The commercial availability of 3-Amino-5-nitrobenzohydrazide has improved in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing and availability may vary depending on purity requirements and order volume. Researchers should verify the specifications and analytical data provided by suppliers to ensure the material meets their experimental needs.

Future research directions for 3-Amino-5-nitrobenzohydrazide include exploring its potential in medicinal chemistry applications and investigating its role in creating novel materials with tailored properties. The compound's versatility suggests it will continue to be an important tool in chemical research and development.

For researchers working with 3-Amino-5-nitrobenzohydrazide, proper documentation of experimental procedures and results is essential. The compound's unique properties make it valuable for various applications, and thorough characterization of derivatives is crucial for advancing scientific understanding in this field.

Environmental considerations for 3-Amino-5-nitrobenzohydrazide include proper disposal methods according to local regulations. Researchers should implement appropriate waste management practices to minimize environmental impact. The development of greener synthetic methods for this compound remains an active area of investigation.

The scientific literature contains numerous references to 3-Amino-5-nitrobenzohydrazide and its derivatives, reflecting its importance in chemical research. Recent publications have explored its use in diverse applications, from medicinal chemistry to materials science. Keeping abreast of these developments can provide valuable insights for researchers working with this compound.

Quality control measures for 3-Amino-5-nitrobenzohydrazide typically include purity assessment by chromatographic methods and spectroscopic confirmation of structure. These procedures ensure the compound meets the required specifications for research applications. Documentation of quality parameters is essential for reproducibility in scientific studies.

In conclusion, 3-Amino-5-nitrobenzohydrazide (CAS No. 205652-98-8) represents an important building block in modern chemical research. Its unique structural features and reactivity profile make it valuable for pharmaceutical development and materials science applications. As research continues to uncover new uses for this versatile compound, its role in advancing scientific knowledge is likely to expand further.